Cas no 1620958-98-6 (Desotamide B)

• Product Name: Desotamide B
• CAS No: 1620958-98-6
• MF: C₃₄H₅₀N₈O₇
• MW: 682.810207843781
• CID: 5579895
• PubChem ID: 102584784
• Update Time: 2024-03-01

Desotamide B Chemical and Physical Properties

Names and Identifiers

• Desotamide B
• Cyclo(L-asparaginylglycyl-L-tryptophyl-L-leucyl-D-leucyl-L-valyl)
• CHEBI:227694
• CHEMBL3327051
• 2-[(2S,8S,11S,14R,17S)-8-(1H-indol-3-ylmethyl)-11,14-diisobutyl-17-isopropyl-3,6,9,12,15,18-hexaoxo-1,4,7,10,13,16-hexazacyclooctadec-2-yl]acetamide
• 1620958-98-6
• 2-[(2S,8S,11S,14R,17S)-8-(1H-indol-3-ylmethyl)-11,14-bis(2-methylpropyl)-3,6,9,12,15,18-hexaoxo-17-propan-2-yl-1,4,7,10,13,16-hexazacyclooctadec-2-yl]acetamide

• Inchi： 1S/C34H50N8O7/c1-17(2)11-23-31(46)40-24(12-18(3)4)33(48)42-29(19(5)6)34(49)41-26(14-27(35)43)30(45)37-16-28(44)38-25(32(47)39-23)13-20-15-36-22-10-8-7-9-21(20)22/h7-10,15,17-19,23-26,29,36H,11-14,16H2,1-6H3,(H2,35,43)(H,37,45)(H,38,44)(H,39,47)(H,40,46)(H,41,49)(H,42,48)/t23-,24+,25-,26-,29-/m0/s1
• InChI Key： CHWWXLHSWFFSCF-LEGRXYIASA-N
• SMILES： C([C@@H]1NC(CNC([C@@H](NC([C@@H](NC([C@H](NC([C@@H](NC1=O)CC(C)C)=O)CC(C)C)=O)C(C)C)=O)CC(=O)N)=O)=O)C1=CNC2=CC=CC=C12

Computed Properties

• Exact Mass: 682.38024596g/mol
• Monoisotopic Mass: 682.38024596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 49
• Rotatable Bond Count: 9
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 234Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 1173.6±65.0 °C(Predicted)
• pka: 13.20±0.70(Predicted)

Desotamide B Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides